Cas no 60509-45-7 (3-(butylamino)methylphenol)

• Product Name: 3-(butylamino)methylphenol
• CAS No: 60509-45-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD11142550
• CID: 497324
• PubChem ID: 487840
• Update Time: 2025-04-19

3-(butylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[(butylamino)methyl]-
• 3-(butylaminomethyl)phenol
• 3-(butylamino)methylphenol

• MDL： MFCD11142550
• Inchi： 1S/C11H17NO/c1-2-3-7-12-9-10-5-4-6-11(13)8-10/h4-6,8,12-13H,2-3,7,9H2,1H3
• InChI Key： VGCHIRRBHSWAEM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CNCCCC

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines